Cas no 952514-79-3 (Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl-)

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- structure

952514-79-3 structure

Product Name:Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl-

CAS No:952514-79-3

MF:C₁₉H₁₅BN₂O₂

MW:314.145604372025

MDL:MFCD11045057

CID:802588

PubChem ID:253661938

Update Time:2024-10-25

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

- (4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid
- 4-(1-Phenyl-1H-benzimidazol-2-yl)phenylboronic Acid (contains varying amounts of Anhydride)
- [4-(1-phenylbenzimidazol-2-yl)phenyl]boronic acid
- 1-phenyl-2-( phenyl-4-boromic acid)-benzimidazole
- 4-(1-Phenyl-1H-benziMidazol-2-yl)phenylboronic acid
- Boronic acid, B-[4-(1-phenyl-1H-benzimidazol-2-yl)phenyl]-
- 4-(1-Phenyl-1H-benzimidazol-2-yl)benzeneboronic Acid (contains varying amounts of Anhydride)
- B-[4-(1-Phenyl-1H-benzimidazol-2-yl)phenyl]boronic acid
- 4-(1-PHENYL-1H-BENZO[D]IMIDAZOL-2-YL)PHENYLBORONIC ACID
- 4-(1-Phenylbenzimidazol-2-yl)phenylboronic Acid
- [4-(1-Phenyl-1H-benzimidazol-2-yl)phenyl]boronic acid
- Boronic acid,B-[4-(1-phenyl-1H-benzimidazol-2-yl)phenyl]-
- KSC657C1N
- B-[4-(1-Phenyl-1H-benzimidazol-2-yl)phenyl]boronic acid (ACI)
- (4-(1-Phenyl-1H-benzo[d]imidazole-2-yl)phenyl)boronic acid
- Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl-
- DB-210762
- 4-(1-Phenyl-1H-benzimidazol-2-yl)phenylboronicAcid(containsvaryingamountsofAnhydride)
- (4(1-phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid
- 4-(1-Phenylbenzo[d]imidazol-2-yl)phenylboronic acid
- 4-(1-Phenyl-1H-benzimidazol-2-yl)benzeneboronic Acid
- 4-(1-PHENYL-1,3-BENZODIAZOL-2-YL)PHENYLBORONIC ACID
- DS-18560
- B-[4-(1-phenyl-1H-benzimidazol-2-yl)phenyl]-boronic acid
- (4-(1-phenyl-1H-benzo[d]imidazol-2-yl) phenyl)boronic acid
- MFCD11045057
- PBSIVXAPTBHFFV-UHFFFAOYSA-N
- AKOS016004543
- 952514-79-3
- 4-(1-phenyl-1H-benzo [d]imidazol-2-yl) phenylboronic acid
- SY038955
- DTXSID80693030
- (4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid, 95%
- P2158
- SCHEMBL167664
- SB66409
- BCP12956
- MDL： MFCD11045057
- Inchi： 1S/C19H15BN2O2/c23-20(24)15-12-10-14(11-13-15)19-21-17-8-4-5-9-18(17)22(19)16-6-2-1-3-7-16/h1-13,23-24H
- InChI Key： PBSIVXAPTBHFFV-UHFFFAOYSA-N
- SMILES： OB(C1C=CC(C2N(C3C=CC=CC=3)C3C(=CC=CC=3)N=2)=CC=1)O

Computed Properties

Exact Mass: 314.12300
Monoisotopic Mass: 314.123
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 408
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 58.3

Experimental Properties

Boiling Point: 572.6℃ at 760 mmHg
PSA: 58.28000
LogP: 2.37230

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	226676-250mg	4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid	952514-79-3	95%	250mg	￡10.00	2022-02-28
Fluorochem	226676-5g	4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid	952514-79-3	95%	5g	￡63.00	2022-02-28
Fluorochem	226676-25g	4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid	952514-79-3	95%	25g	￡248.00	2022-02-28
Chemenu	CM135353-5g	(4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid	952514-79-3	95+%	5g	$71	2021-08-05
Chemenu	CM135353-25g	(4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid	952514-79-3	95+%	25g	$302	2021-08-05
Chemenu	CM135353-100g	(4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid	952514-79-3	95+%	100g	$999	2021-08-05
Chemenu	CM135353-5g	(4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid	952514-79-3	95%+	5g	$***	2023-05-29
Chemenu	CM135353-25g	(4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid	952514-79-3	95%+	25g	$***	2023-05-29
Chemenu	CM135353-100g	(4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid	952514-79-3	95%+	100g	$***	2023-05-29
Fluorochem	226676-1g	4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid	952514-79-3	95%	1g	￡19.00	2022-02-28

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Production Method

Production Method 1

2620-76-0

952514-79-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.2 Reagents: Triisopropyl borate ; 1 h, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5, rt

Reference

: Preparation of benzo[g]isoquinoline compounds and their application in organic electroluminescent device

, China, , ,

Production Method 2

2620-76-0

952514-79-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; rt → -78 °C; 1.5 h, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; overnight, -78 °C → rt

Reference

: Heterocyclic compound and its application in organic electroluminescent device

, China, , ,

Production Method 3

2620-76-0

952514-79-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Cyclohexane ; -78 °C; 1 h, -78 °C
1.2 Reagents: Triethyl borate ; 2 h, -78 °C; 10 h, -78 °C → rt; rt → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C

Reference

: Preparation of 1,3,4-thiadiazole based bipolar compounds and their application in OLED

, China, , ,

Production Method 4

2620-76-0

952514-79-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C; 2 h, -78 °C
1.2 Reagents: Trimethyl borate ; 1 h, -78 °C; overnight, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 5 h
1.4 Reagents: Sodium carbonate ; neutralized

Reference

: Spin-coated highly efficient phosphorescent organic light-emitting diodes based on bipolar triphenylamine-benzimidazole derivatives

Ge, Ziyi; Hayakawa, Teruaki; Ando, Shinji; Ueda, Mitsuru; Akiike, Toshiyuki; et al, Advanced Functional Materials, 2008, 18(4), 584-590

Production Method 5

2620-76-0

952514-79-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; 1 h, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5

Reference

: Preparation of aromatic heterocycle derivatives as organic electroluminescent device materials

, World Intellectual Property Organization, , ,

Production Method 6

2620-76-0

952514-79-3

Reaction Conditions

1.1 Reagents: Butyllithium , Triisopropyl borate Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C; overnight, -78 °C → rt

Reference

: Organic light emitting device

, China, , ,

Production Method 7

2620-76-0

952514-79-3

Reaction Conditions

1.1 Reagents: Butyllithium , Triisopropyl borate Solvents: Tetrahydrofuran , Hexane ; rt → -78 °C; 1 h, -78 °C; overnight, -78 °C → rt

Reference

: Preparation of benzimidazole derivatives as electron transport materials

, China, , ,

Production Method 8

2620-76-0

952514-79-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C; 30 min, -78 °C
1.2 Reagents: Trimethyl borate ; 30 min, -78 °C; overnight, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 5 h, rt
1.4 Reagents: Sodium carbonate ; 10 min, neutralized, rt

Reference

: Quinazoline derivative composition for electronic film and device

, Japan, , ,

Production Method 9

2620-76-0

952514-79-3

Reaction Conditions

1.1 Reagents: Potassium acetate , Bis(pinacolato)diborane Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ; 24 h, 180 °C

Reference

: Nitrogen-containing heterocyclic compounds and organic light-emitting device including the heterocyclic compounds as electron-transporting layer

, United States, , ,

Production Method 10

952514-79-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 30 min, rt

Reference

: Process for the preparation of benzimidazoles containing boronic acid functionality through metal-free aerobic oxidation

, Korea, , ,

Production Method 11

2620-76-0

952514-79-3

Reaction Conditions

1.1 Reagents: Butyllithium , Trimethyl borate
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Using a double-doping strategy to prepare a bilayer device architecture for high-efficiency red PhOLEDs

Kao, Ming-Tzu; Hung, Wen-Yi; Tsai, Zhen-Han; You, Hong-Wei; Chen, Hsiao-Fan; et al, Journal of Materials Chemistry, 2011, 21(6), 1846-1851

Production Method 12

2620-76-0

952514-79-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.2 Reagents: Triisopropyl borate ; 1 h, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5

Reference

: Preparation of heteroaryl compounds as electroluminescent materials

, World Intellectual Property Organization, , ,

Production Method 13

2620-76-0

952514-79-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C
1.2 Reagents: Trimethyl borate ; -78 °C; 2 h, -78 °C
1.3 Reagents: Water ; 20 min
1.4 Reagents: Hydrochloric acid Solvents: Water ; 30 min, acidified

Reference

: Preparation of 13,14-dihydro-14,14-dimethylbenz[c]indeno[2,1-a]carbazoles as electroluminescent materials

, China, , ,

Production Method 14

2620-76-0

952514-79-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 0.5 h, -78 °C
1.2 -78 °C; 2 h, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 20 min, acidified

Reference

: Preparation of symmetrical phenanthroimidazole host materials useful for producing electroluminescent devices

, China, , ,

Production Method 15

2620-76-0

952514-79-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; rt; 1 h, rt
1.2 Reagents: Trimethyl borate ; 10 h, rt

Reference

: Electron-transporting triazine derivatives and organic electroluminescent devices using the same

, Korea, , ,

Production Method 16

2620-76-0

952514-79-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; rt; 1 h, rt
1.2 Reagents: Trimethyl borate ; 10 h, rt

Reference

: Novel organic electroluminescent compounds and organic electroluminescent device using the same

, World Intellectual Property Organization, , ,

Production Method 17

2620-76-0

952514-79-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C
1.2 Reagents: Trimethyl borate ; -78 °C; 2 h, -78 °C

Reference

: An organic compound and electroluminescent device using the organic compound

, China, , ,

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Raw materials

2-(4-Bromophenyl)-1-phenyl-1H-benzoimidazole

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Preparation Products

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- (952514-79-3)

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:952514-79-3)1-苯基-2-(4-苯基硼酸)-苯并咪唑

Order Number:LE25879187

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:51

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

952514-79-3 (Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl-) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:952514-79-3)1-苯基-2-(4-苯基硼酸)-苯并咪唑

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Cas no 952514-79-3 (Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl-)

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Security Information

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Pricemore >>

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

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Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

Production Method 15

Production Method 16

Production Method 17

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Raw materials

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Preparation Products

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Suppliers

Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Related Literature

Related Categories

952514-79-3 (Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl-) Related Products